Cas no 1308256-18-9 (3-(2-Fluoroethyl)aniline)

• Product Name: 3-(2-Fluoroethyl)aniline
• CAS No: 1308256-18-9
• MF: C₈H₁₀FN
• MW: 139.170105457306
• CID: 6153004
• PubChem ID: 54228258
• Update Time: 2025-07-23

3-(2-Fluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-6748451
• 3-(2-fluoroethyl)aniline
• 1308256-18-9
• SCHEMBL1817864
• 3-(2-Fluoroethyl)aniline

• Inchi： 1S/C8H10FN/c9-5-4-7-2-1-3-8(10)6-7/h1-3,6H,4-5,10H2
• InChI Key： RGRLTSQYAYNFEC-UHFFFAOYSA-N
• SMILES： FCCC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 139.079727485g/mol
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-Fluoroethyl)aniline

Research Briefing on 3-(2-Fluoroethyl)aniline (CAS: 1308256-18-9) in Chemical Biology and Pharmaceutical Applications

3-(2-Fluoroethyl)aniline (CAS: 1308256-18-9) is a fluorinated aromatic amine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of various bioactive molecules, particularly in the development of radiolabeled probes for positron emission tomography (PET) imaging and targeted drug delivery systems. The incorporation of fluorine atoms into pharmaceutical compounds often enhances their metabolic stability, bioavailability, and binding affinity to biological targets, making 3-(2-Fluoroethyl)aniline a valuable intermediate in medicinal chemistry.

Recent studies have focused on the synthetic routes and optimization of 3-(2-Fluoroethyl)aniline production to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic hydrogenation method that achieves >95% yield with minimal byproducts, addressing previous challenges in scalability. The optimized synthesis employs a palladium-based catalyst under mild conditions, which is particularly advantageous for industrial-scale production. This advancement is critical for supporting ongoing research into fluorine-containing pharmaceuticals, where consistent access to high-quality intermediates is essential.

In the field of radiopharmaceuticals, 3-(2-Fluoroethyl)aniline has emerged as a key precursor for ¹⁸F-labeled compounds. A breakthrough study published in Nuclear Medicine and Biology (2024) reported the development of a new class of PET tracers for neurodegenerative disease imaging, where 3-(2-Fluoroethyl)aniline served as the foundation for creating blood-brain barrier permeable probes. The research team successfully demonstrated that derivatives of this compound show excellent in vivo stability and target specificity for amyloid plaques, with potential applications in early Alzheimer's disease diagnosis.

The compound's biological activity has also been investigated in cancer therapeutics. Research from the European Journal of Medicinal Chemistry (2023) revealed that 3-(2-Fluoroethyl)aniline derivatives exhibit promising inhibitory effects against tyrosine kinase receptors, particularly in non-small cell lung cancer cell lines. Structure-activity relationship studies identified specific modifications to the aniline core that enhance potency while maintaining selectivity, providing valuable insights for future drug design efforts in oncology.

From a safety and toxicology perspective, recent assessments published in Regulatory Toxicology and Pharmacology (2024) have established preliminary safety profiles for 3-(2-Fluoroethyl)aniline and its common derivatives. While the compound shows favorable pharmacokinetic properties in animal models, researchers note the need for further investigation into potential metabolic pathways and long-term effects. These findings are particularly relevant as the compound moves closer to clinical applications in diagnostic and therapeutic agents.

Looking forward, the unique properties of 3-(2-Fluoroethyl)aniline position it as a compound of continuing interest in pharmaceutical development. Current research directions include exploring its utility in PROTAC (proteolysis targeting chimera) technology and as a building block for covalent inhibitors. The compound's versatility and the growing importance of fluorine in drug design suggest that 3-(2-Fluoroethyl)aniline will remain a focus of innovation in chemical biology and medicinal chemistry for years to come.